1-Prolylpiperidine-4-carbonitrile

• CAS No.: 2097949-83-0
• Molecular Formula: C11H17N3O
• Molecular Weight: 207.27 g/mol
• IUPAC Name: 1-(pyrrolidine-2-carbonyl)piperidine-4-carbonitrile
• InChI: InChI=1S/C11H17N3O/c12-8-9-3-6-14(7-4-9)11(15)10-2-1-5-13-10/h9-10,13H,1-7H2
• InChI Key: ABYKIFPGKKHQNV-UHFFFAOYSA-N
• SMILES: C1CC(NC1)C(=O)N2CCC(CC2)C#N

Description

1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile (CAS name: 4-Anilino-1-benzyl-4-piperidinecarbonitrile) is a piperidine-based compound characterized by a benzyl group at the 1-position and a phenylamino substituent at the 4-position of the piperidine ring, with a nitrile functional group. It is highlighted for its versatility in research and industrial applications, particularly in pharmaceutical synthesis and forensic analysis . Its structural uniqueness lies in the combination of aromatic (benzyl, phenyl) and polar (nitrile, amino) groups, which influence its reactivity and binding properties.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

2.1. 4-Anilino-1-Boc-piperidine

• Structure: Features a tert-butoxycarbonyl (Boc) protective group at the 1-position and an anilino group at the 4-position.
• Molecular Formula : C₁₆H₂₂N₂O₂.
• Applications: Serves as a precursor in opioid synthesis, particularly for 4-anilinopiperidine derivatives. Its Boc group enhances stability during synthetic steps, making it valuable in multi-step organic reactions .

2.2. 1-(Ethoxycarbonyl)piperidine-4-carboxylic Acid

• Structure : Contains an ethoxycarbonyl group at the 1-position and a carboxylic acid at the 4-position.
• Molecular Formula: C₉H₁₅NO₄.
• Physicochemical Properties: Higher solubility in polar solvents (Log S = -1.6) compared to the nitrile analog.
• Synthesis: Prepared via alkaline hydrolysis of ethyl 4-cyanopiperidine-1-carboxylate using NaOH or Na₂CO₃ .
• Key Differences : The carboxylic acid group introduces acidity (pKa ~4.2), unlike the neutral nitrile group, altering reactivity in nucleophilic reactions.

2.3. 1-Benzyl-4-(dimethylamino)piperidine-4-carbonitrile

• Structure: Substitutes the phenylamino group in the reference compound with a dimethylamino group.
• Molecular Formula : C₁₅H₂₀N₄ (estimated).
• Applications: The dimethylamino group enhances basicity (pKa ~9.5), making it suitable for pH-dependent reactions. Priced at $273 (academic rate), it is marketed alongside L-proline and caffeic acid .
• Key Differences: Increased basicity compared to the phenylamino variant, which may affect binding in biological systems.

2.4. 1-(2-Chloroethyl)piperidine-4-carbonitrile

• Structure : Features a 2-chloroethyl group at the 1-position.
• Molecular Formula : C₈H₁₃ClN₂.
• Physicochemical Properties : Lower molecular weight (172.66 g/mol) and higher electrophilicity due to the chloroethyl group, enabling alkylation reactions .

Research Findings and Contradictions

• Synthetic Utility: While 1-Benzyl-4-(phenylamino)piperidine-4-carbonitrile is marketed for diverse applications , 4-Anilino-1-Boc-piperidine is restricted to forensic and precursor roles .
• Solubility vs. Reactivity : The carboxylic acid derivative () offers better solubility but reduced thermal stability compared to nitrile analogs.
• Structural-Activity Relationships: Substitution at the 4-position (e.g., phenylamino vs. dimethylamino) significantly alters biological activity, as seen in the contrasting applications of these compounds.